2-(Piperidin-1-yl)ethanethioamide

• IUPAC Name: 2-piperidin-1-ylethanethioamide
• InChI: InChI=1S/C7H14N2S/c8-7(10)6-9-4-2-1-3-5-9/h1-6H2,(H2,8,10)
• InChI Key: UIZPJCVGVCURNY-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)CC(=S)N
• Molecular Formula: C7H14N2S
• Molecular Weight: 158.27 g/mol

Description

Molecular Structure Analysis

The molecular structure of 2-(Piperidin-1-yl)ethanethioamide consists of a piperidine ring attached to an ethanethioamide group. Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state.

Chemical Reactions Analysis

Piperidine derivatives have been involved in various chemical reactions leading to the formation of substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones. In one example, a series of 2-amino-4-(1-piperidine) pyridine derivatives were designed as clinically Crizotinib-resistant anaplastic lymphoma kinase (ALK) and c-ros oncogene 1 kinase (ROS1) dual inhibitors.

Safety and Hazards

While specific safety and hazard information for 2-(Piperidin-1-yl)ethanethioamide is not available, it is generally recommended to avoid inhalation of vapour or mist, keep away from sources of ignition, and take measures to prevent the build-up of electro-static charge when handling similar compounds.

Future Directions

Piperidine derivatives, including 2-(Piperidin-1-yl)ethanethioamide, continue to be an area of interest in drug discovery due to their wide range of biological activities. Future research may focus on the development of fast and cost-effective methods for the synthesis of substituted piperidines.